Cas no 2171227-75-9 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxane-4-carboxylic acid)

• Product Name: 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxane-4-carboxylic acid
• CAS No: 2171227-75-9
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6340925
• PubChem ID: 165502874
• Update Time: 2025-05-25

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxane-4-carboxylic acid
• EN300-1490560
• 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]oxane-4-carboxylic acid
• 2171227-75-9

• Inchi： 1S/C25H28N2O6/c1-2-21(22(28)27-25(23(29)30)11-13-32-14-12-25)26-24(31)33-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,2,11-15H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t21-/m1/s1
• InChI Key： SZFWWXYZYVHOTQ-OAQYLSRUSA-N
• SMILES： O1CCC(C(=O)O)(CC1)NC([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxane-4-carboxylic acid

Comprehensive Overview of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxane-4-carboxylic acid (CAS No. 2171227-75-9)

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxane-4-carboxylic acid (CAS No. 2171227-75-9) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of oxane-based carboxylic acids, which are increasingly gaining attention due to their unique structural properties and applications in drug discovery and bioconjugation. The presence of the Fmoc (9-fluorenylmethoxycarbonyl) group makes it particularly valuable for solid-phase peptide synthesis (SPPS), a technique pivotal in modern biotechnology and therapeutic development.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and targeted therapies. Researchers frequently search for high-purity Fmoc-amino acids like CAS 2171227-75-9 to ensure efficient coupling reactions and minimal side products. The compound’s chiral center (2R configuration) further enhances its utility in designing stereospecific peptides, a critical factor in bioactive molecule development. Its oxane ring structure also contributes to improved metabolic stability, a hot topic in peptide-based drug design.

The carboxylic acid moiety in 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxane-4-carboxylic acid allows for further functionalization, making it a versatile building block for conjugation chemistry. This aligns with the growing interest in antibody-drug conjugates (ADCs) and prodrug strategies, where precise linker design is essential. Additionally, its compatibility with automated peptide synthesizers addresses the need for high-throughput screening in drug discovery pipelines.

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In summary, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxane-4-carboxylic acid (CAS No. 2171227-75-9) is a cutting-edge tool for peptide chemists and pharmaceutical developers. Its structural features and functional groups position it at the forefront of innovative therapeutic design, meeting both current research trends and future biomedical challenges.